N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide

• Molecular Formula: C14H11N3O5
• Molecular Weight: 301.25 g/mol
• IUPAC Name: N//'-[(E)-3-(furan-2-yl)prop-2-enoyl]-4-nitrobenzohydrazide
• InChI: InChI=1S/C14H11N3O5/c18-13(8-7-12-2-1-9-22-12)15-16-14(19)10-3-5-11(6-4-10)17(20)21/h1-9H,(H,15,18)(H,16,19)/b8-7+
• InChI Key: NNTFJMRMMMWWMY-BQYQJAHWSA-N
• Isomeric SMILES: C1=COC(=C1)/C=C/C(=O)NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• SMILES: C1=COC(=C1)C=CC(=O)NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide, also known as FANHA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a derivative of benzohydrazide and has a furan ring attached to it, which makes it unique and different from other benzohydrazide derivatives.

Mechanism of Action

The mechanism of action of N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and eventually cell death. N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide has also been shown to induce apoptosis in cancer cells by activating caspase enzymes, which are responsible for the breakdown of cellular components.
Biochemical and Physiological Effects:
N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide has been shown to have significant biochemical and physiological effects in various research studies. In cancer cells, N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide has been shown to induce apoptosis and inhibit the activity of certain enzymes, leading to cell death. In addition, N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide has been shown to have antioxidant properties, which can protect cells from oxidative stress. N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide has also been studied for its potential as a fluorescent sensor for the detection of nitric oxide in biological systems.

Advantages and Limitations for Lab Experiments

N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide has several advantages and limitations for lab experiments. One advantage is its high yield and purity, which makes it easy to synthesize and work with. Another advantage is its unique structure, which makes it suitable for various research applications. However, one limitation of N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide is its limited solubility in water, which can make it difficult to work with in certain experiments. Another limitation is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research of N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide. One direction is the further study of its potential as an anticancer agent. This could involve the development of N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide derivatives with improved potency and selectivity for cancer cells. Another direction is the further study of its potential as a fluorescent sensor for the detection of nitric oxide. This could involve the development of N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide-based probes with improved sensitivity and selectivity for nitric oxide. Finally, the further study of N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide's potential as a reagent for the detection of heavy metal ions in water samples could lead to the development of new methods for water quality monitoring.

Synthesis Methods

The synthesis of N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide involves the reaction of 4-nitrobenzohydrazide with furylacrylic acid in the presence of a catalyst. The reaction proceeds through the formation of an intermediate, which is then dehydrated to form N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide. The yield of this reaction is high, and the purity of the compound can be achieved through recrystallization.

Scientific Research Applications

N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide has shown promising results in various scientific research fields, including medicinal chemistry, biochemistry, and environmental science. In medicinal chemistry, N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide has been studied for its potential as an anticancer agent. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes. In biochemistry, N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide has been used as a probe for the detection of metal ions in biological systems. It has also been studied for its potential as a fluorescent sensor for the detection of nitric oxide. In environmental science, N'-[3-(2-furyl)acryloyl]-4-nitrobenzohydrazide has been used as a reagent for the detection of heavy metal ions in water samples.